Cas no 1794777-25-5 ({[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dichlorobenzoate)

{[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dichlorobenzoate is a synthetic organic compound featuring a benzoate ester core functionalized with a 2,4-dichloro substitution and an N-[(2-methylphenyl)methyl]carbamoylmethyl group. This structure imparts potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly where selective reactivity or steric hindrance is desired. The dichlorobenzoate moiety may enhance stability and lipophilicity, while the carbamoyl group offers sites for further derivatization. Its precise applications depend on specific reaction conditions, but its modular design allows for tailored modifications in target-oriented synthesis. Handling requires standard precautions for aromatic chlorinated compounds, including proper ventilation and personal protective equipment.
{[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dichlorobenzoate structure
1794777-25-5 structure
Product Name:{[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dichlorobenzoate
CAS No:1794777-25-5
MF:C17H15Cl2NO3
MW:352.211902856827
CID:5324488
Update Time:2025-10-19

{[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • 2-((2-methylbenzyl)amino)-2-oxoethyl 2,4-dichlorobenzoate
    • {[(2-METHYLPHENYL)METHYL]CARBAMOYL}METHYL 2,4-DICHLOROBENZOATE
    • 2-[(2-methylbenzyl)amino]-2-oxoethyl 2,4-dichlorobenzoate
    • [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 2,4-dichlorobenzoate
    • STL194822
    • {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dichlorobenzoate
    • Inchi: 1S/C17H15Cl2NO3/c1-11-4-2-3-5-12(11)9-20-16(21)10-23-17(22)14-7-6-13(18)8-15(14)19/h2-8H,9-10H2,1H3,(H,20,21)
    • InChI Key: JABFPYLJFNHIOX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(=O)OCC(NCC1C=CC=CC=1C)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 419
  • XLogP3: 4.2
  • Topological Polar Surface Area: 55.4

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Additional information on {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dichlorobenzoate

Introduction to [(2-methylphenyl)methyl]carbamoyl)methyl 2,4-dichlorobenzoate (CAS No. 1794777-25-5)

The compound [(2-methylphenyl)methyl]carbamoyl)methyl 2,4-dichlorobenzoate, identified by the CAS number 1794777-25-5, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoate derivatives, characterized by its unique structural and functional properties. The presence of both carbamoyl and dichloro substituents in its molecular framework imparts distinct reactivity and potential applications, making it a subject of interest for synthetic chemists and biologists alike.

In recent years, the development of novel agrochemicals has been driven by the need for more effective and environmentally sustainable solutions. The compound [(2-methylphenyl)methyl]carbamoyl)methyl 2,4-dichlorobenzoate has been explored as a potential intermediate in the synthesis of advanced pesticides. Its molecular structure, featuring a benzene ring substituted with chloro and methyl groups, suggests a high degree of versatility in chemical transformations. This has led to its investigation as a precursor in the production of compounds with herbicidal and fungicidal properties.

The pharmaceutical industry has also shown interest in this compound due to its structural similarity to known bioactive molecules. Research indicates that benzoate derivatives can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The specific arrangement of functional groups in [(2-methylphenyl)methyl]carbamoyl)methyl 2,4-dichlorobenzoate may contribute to its potential as a pharmacophore in drug discovery. Studies have begun to explore its interactions with biological targets, aiming to identify new therapeutic applications.

One of the most compelling aspects of this compound is its synthetic accessibility. The combination of chloro and methyl substituents on the benzene ring allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the carbamoyl group can be further functionalized to introduce additional biological activity or improve solubility. This flexibility makes [(2-methylphenyl)methyl]carbamoyl)methyl 2,4-dichlorobenzoate a valuable building block in organic synthesis.

The environmental impact of agrochemicals is a critical consideration in modern research. The development of compounds like [(2-methylphenyl)methyl]carbamoyl)methyl 2,4-dichlorobenzoate must balance efficacy with environmental safety. Current studies are focused on optimizing synthetic routes to minimize waste and reduce the ecological footprint of production processes. Additionally, research is being conducted to assess the degradation products of this compound in various environmental matrices, ensuring that its use does not lead to long-term pollution.

In conclusion, the compound [(2-methylphenyl)methyl]carbamoyl)methyl 2,4-dichlorobenzoate (CAS No. 1794777-25-5) represents a significant advancement in both agrochemical and pharmaceutical chemistry. Its unique structural features and synthetic versatility make it a promising candidate for further development. As research continues to uncover new applications and optimize production methods, this compound is poised to play a crucial role in addressing global challenges in agriculture and healthcare.

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